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Application Note and Protocol

Introduction
Ornithine is a non-proteinogenic amino acid that plays a crucial role in several metabolic

pathways, most notably the urea cycle, where it acts as an intermediate in the detoxification of

ammonia.[1][2][3] It is a precursor for the synthesis of polyamines, such as putrescine,

spermidine, and spermine, which are essential for cell growth and proliferation.[1][4]

Additionally, ornithine is involved in the synthesis of proline and glutamate.[1][4] Given its

central role in metabolism, the accurate quantification of ornithine in tissue samples is vital for

research in metabolic diseases, drug development, and nutritional science.

This document provides a detailed protocol for the quantification of ornithine in tissue samples

using reversed-phase high-performance liquid chromatography (RP-HPLC) with pre-column

derivatization and fluorescence detection.

Biochemical Pathway
Ornithine is a key component of the urea cycle, where it is converted to citrulline. It is also a

precursor for polyamine biosynthesis.
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1. Tissue Sample Collection

2. Homogenization in Perchloric Acid

3. Centrifugation to Pellet Protein

4. Supernatant Collection

5. Neutralization with Potassium Carbonate

6. Centrifugation to Remove Precipitate

7. Pre-column Derivatization with OPA

8. HPLC Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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